1-(3,4-dimethylbenzenesulfonyl)-4-{3-phenyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl}piperazine

• IUPAC Name: 7-[4-(3,4-dimethylphenyl)sulfonylpiperazin-1-yl]-3-phenyltriazolo[4,5-d]pyrimidine
• InChI: InChI=1S/C22H23N7O2S/c1-16-8-9-19(14-17(16)2)32(30,31)28-12-10-27(11-13-28)21-20-22(24-15-23-21)29(26-25-20)18-6-4-3-5-7-18/h3-9,14-15H,10-13H2,1-2H3
• InChI Key: GKSYQOIBQNFCQW-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)S(=O)(=O)N2CCN(CC2)C3=NC=NC4=C3N=NN4C5=CC=CC=C5)C
• Molecular Formula: C22H23N7O2S
• Molecular Weight: 449.5 g/mol

Description

The compound belongs to a class of molecules featuring the privileged pyrazolo [3,4- d ]pyrimidine and pyrazolo [4,3- e ] [1,2,4]triazolo [1,5- c ]pyrimidine scaffolds. These compounds have been synthesized as novel CDK2 targeting compounds. They have shown superior cytotoxic activities against MCF-7 and HCT-116.

Synthesis Analysis

The synthesis of these compounds involves cyclizing a heterocyclic diamine with a nitrite or reacting hydrazine hydrate with dicarbonyl 1,2,3-triazoles. A Cu (I) catalyzed 1,3 dipolar cycloaddition reaction (click condition) has also been used with synthesized glycone and aglycone intermediates.

Molecular Structure Analysis

The structure–activity relationship studies (SARs) were conducted by exploring three regions of this scaffold, leading to the discovery of potent LSD1 inhibitors. Docking studies indicated that the hydrogen interaction between the nitrogen atom in the pyridine ring and Met332 could be responsible for the improved activity.

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of these compounds include cyclization and 1,3 dipolar cycloaddition reactions. The acetylated compound showed significantly decreased activity against USP28.

Mechanism of Action

The compounds inhibit CDK2, a target for cancer treatment. They also inhibit LSD1, which is involved in the progression of certain human malignant tumors. Abrogation of LSD1 with RNAi or small molecule inhibitors may lead to the inhibition of cancer proliferation and migration.

Future Directions

These compounds have shown promising results in inhibiting CDK2 and LSD1, making them potential candidates for cancer treatment. Further investigations are needed to improve their anticancer potency and selectivity. They may also serve as a template for designing new LSD1 inhibitors.